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Compound of Interest

Compound Name: Acid Yellow 220

Cat. No.: B1660042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.I. Acid Yellow
220 (CAS No. 71603-79-7). The information contained herein is intended to support research,

development, and quality control activities where this dye is utilized. This document details

known solubility data, provides standardized experimental protocols for determining solubility,

and outlines the necessary workflows for accurate and reproducible measurements.

Introduction to Acid Yellow 220
Acid Yellow 220 is a synthetic dye belonging to the acid dye class, characterized by its anionic

nature.[1][2] Such dyes are typically soluble in water and find primary applications in the dyeing

of protein fibers like wool and silk, as well as polyamides such as nylon.[1][2] The solubility of

Acid Yellow 220 is a critical parameter that influences its application, formulation, and

performance in various scientific and industrial processes. While generally characterized by

high water solubility and lower solubility in organic solvents, precise quantitative data is

essential for specialized applications.[3]

Quantitative Solubility Data
The solubility of Acid Yellow 220 has been documented in aqueous solutions, with limited

specific data available for organic solvents. The following table summarizes the currently

available quantitative data. It is noted that for many organic solvents, specific solubility data for
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Acid Yellow 220 is not readily available in published literature. Researchers are encouraged to

determine solubility in their specific solvent systems using the protocols outlined in this guide.

Solvent
Chemical
Class

Temperature
(°C)

Solubility (g/L) Reference

Water Protic 90 50 [4]

Water Protic Not Specified 40 [2]

Ethanol Alcohol Not Specified

Soluble (forms a

green-yellow

solution)

[4][5]

Methanol Alcohol Not Specified
Data Not

Available

Isopropanol Alcohol Not Specified
Data Not

Available

Acetone Ketone Not Specified
Data Not

Available

Methyl Ethyl

Ketone
Ketone Not Specified

Data Not

Available

Dimethylformami

de (DMF)
Amide Not Specified

Data Not

Available

Dimethyl

Sulfoxide

(DMSO)

Sulfoxide Not Specified
Data Not

Available

Experimental Protocols for Solubility Determination
Accurate determination of solubility is crucial for the effective use of Acid Yellow 220 in

research and development. The following protocols are provided for determining the solubility

in both aqueous and organic solvents.
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Protocol for Determining Water Solubility (Adapted from
OECD Test Guideline 105)
The OECD Test Guideline 105 provides a standardized method for determining the water

solubility of substances. The flask method, suitable for substances with solubility above 10⁻²

g/L, is appropriate for Acid Yellow 220.

Principle: A supersaturated solution of Acid Yellow 220 in water is prepared and allowed to

equilibrate. The concentration of the dye in the saturated aqueous phase is then determined by

a suitable analytical method, such as UV-Vis spectrophotometry.

Apparatus:

Shaking flask or vessel with a stirrer

Constant temperature bath (e.g., 25 °C ± 0.5 °C)

Centrifuge

UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Analytical balance

Syringe filters (e.g., 0.45 µm)

Procedure:

Preparation of a Saturated Solution: Add an excess amount of Acid Yellow 220 to a known

volume of deionized water in a flask. The excess solid should be clearly visible.

Equilibration: Seal the flask and place it in a constant temperature bath. Agitate the mixture

for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: Allow the mixture to stand at the constant temperature to let the

undissolved dye settle. If necessary, centrifuge the sample to facilitate the separation of the

solid and liquid phases.
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Sample Collection: Carefully withdraw a known volume of the supernatant (the clear,

saturated solution) using a pipette or syringe.

Sample Preparation for Analysis: Filter the collected supernatant through a syringe filter to

remove any remaining solid particles.

Quantitative Analysis:

Prepare a series of standard solutions of Acid Yellow 220 in water with known

concentrations.

Determine the maximum absorbance wavelength (λmax) of Acid Yellow 220 using a

spectrophotometer.

Measure the absorbance of the standard solutions at the λmax to generate a calibration

curve (Absorbance vs. Concentration).

Accurately dilute the filtered saturated solution with deionized water to bring its

absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted sample.

Calculation: Calculate the concentration of the diluted sample using the calibration curve.

Multiply this value by the dilution factor to obtain the solubility of Acid Yellow 220 in water at

the specified temperature.

General Protocol for Determining Solubility in Organic
Solvents
This protocol outlines a general method for determining the solubility of Acid Yellow 220 in

various organic solvents using UV-Vis spectrophotometry.

Principle: Similar to the water solubility protocol, a saturated solution is prepared, and the

concentration of the dissolved dye is determined spectrophotometrically after reaching

equilibrium.

Apparatus:
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Vials or flasks with solvent-resistant seals

Shaker or magnetic stirrer

Constant temperature environment

UV-Vis Spectrophotometer

Volumetric flasks and pipettes suitable for organic solvents

Analytical balance

Solvent-compatible syringe filters (e.g., PTFE, 0.45 µm)

Procedure:

Solvent Selection: Choose the desired organic solvent (e.g., ethanol, methanol, acetone).

Preparation of a Saturated Solution: Add an excess amount of Acid Yellow 220 to a known

volume of the organic solvent in a sealed vial.

Equilibration: Agitate the mixture at a constant temperature for an adequate time (e.g., 24-48

hours) to reach equilibrium.

Phase Separation: Allow the undissolved solid to settle. Centrifugation may be used if

necessary.

Sample Collection and Preparation: Withdraw a sample of the supernatant and filter it using

a solvent-compatible syringe filter.

Quantitative Analysis:

Prepare a set of standard solutions of Acid Yellow 220 in the specific organic solvent.

Determine the λmax of the dye in that solvent.

Generate a calibration curve by measuring the absorbance of the standards.

Dilute the filtered saturated sample as needed to fall within the calibration range.
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Measure the absorbance of the diluted sample.

Calculation: Determine the solubility by calculating the concentration from the calibration

curve and accounting for any dilutions.

Visualizations
The following diagrams illustrate the workflow for determining the solubility of Acid Yellow 220.
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Experimental Workflow for Solubility Determination
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(e.g., 24-48 hours with agitation)
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Collect supernatant

Filter sample (0.45 µm)

Measure absorbance of
(diluted) sample

Prepare standard solutions

Generate Calibration Curve
(Measure absorbance of standards at λmax)

Calculate concentration from
calibration curve

Apply dilution factor

Solubility Result (g/L)
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Caption: Workflow for determining the solubility of Acid Yellow 220.
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Spectrophotometric Analysis Logic

Calibration
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Caption: Logic for spectrophotometric determination of solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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